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Compound of Interest

Compound Name: 5-Ethylnonan-5-ol

Cat. No.: B15486930 Get Quote

Application Notes and Protocols for 5-
Ethylnonan-5-ol
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is compiled from available chemical data and general

safety protocols for similar substances. A certified Safety Data Sheet (SDS) for the specific 5-
Ethylnonan-5-ol product being used should always be consulted for the most accurate and

comprehensive safety information.

Introduction
5-Ethylnonan-5-ol is a tertiary alcohol. This document provides detailed procedures for the

safe handling and storage of 5-Ethylnonan-5-ol in a laboratory setting. Adherence to these

protocols is essential to minimize risks to personnel and the environment.

Physical and Chemical Properties
Limited specific experimental data for 5-Ethylnonan-5-ol is available. The following table

summarizes computed and available data.
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Property Value Source

Molecular Formula C₁₁H₂₄O PubChem[1]

Molecular Weight 172.31 g/mol PubChem[1]

Appearance Not specified; likely a liquid General knowledge

Boiling Point

Not specifically available;

Estimated to be similar to other

C11 alcohols

Flash Point

Not specifically available;

Assumed to be combustible

based on similar alcohols

Solubility
Expected to have low solubility

in water

General knowledge of tertiary

alcohols

Density Not specifically available

Hazard Identification and GHS Classification
A complete GHS classification for 5-Ethylnonan-5-ol is not readily available. Based on data for

similar long-chain alcohols, the following hazards may be anticipated. Users should perform

their own risk assessment.

Flammability: May be a combustible liquid.

Health Hazards: May cause skin and eye irritation. Inhalation of vapors may cause

respiratory tract irritation. Ingestion may be harmful.

Environmental Hazards: May be harmful to aquatic life.

Safe Handling Procedures
4.1. Personal Protective Equipment (PPE)

A risk assessment should be conducted for each specific use to determine the necessary PPE.

The following are general recommendations:
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PPE Specification

Eye Protection Chemical splash goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection Laboratory coat. Closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If engineering controls are

not sufficient, a respirator may be required.

4.2. Engineering Controls

Work with 5-Ethylnonan-5-ol in a well-ventilated laboratory.

Use a chemical fume hood when handling larger quantities or when there is a potential for

aerosol or vapor generation.

4.3. General Hygiene Practices

Avoid contact with eyes, skin, and clothing.

Do not breathe vapors or mist.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage Procedures
Store in a tightly closed, original container.

Keep in a cool, dry, and well-ventilated area.

Store away from heat, sparks, open flames, and other ignition sources.

Store separately from incompatible materials such as strong oxidizing agents.
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First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention

immediately.[3]

Accidental Release and Fire-Fighting Measures
7.1. Accidental Release

Small Spills: Absorb with an inert, non-combustible material (e.g., sand, earth, vermiculite).

Place in a suitable, labeled container for disposal.

Large Spills: Evacuate the area. Prevent entry into waterways, sewers, basements, or

confined areas. Dike the spilled material, if possible. Use a non-sparking shovel to collect

material and place it in a container for disposal.

7.2. Fire-Fighting

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[3]
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Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors may form explosive mixtures with air. Vapors may travel to a

source of ignition and flash back.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.

Experimental Protocols
8.1. Protocol for Determining the Solubility of 5-Ethylnonan-5-ol

Objective: To determine the solubility of 5-Ethylnonan-5-ol in water and a non-polar organic

solvent.

Materials:

5-Ethylnonan-5-ol

Distilled water

Hexane (or other non-polar solvent)

Test tubes and rack

Pipettes

Vortex mixer

Procedure:

Label two test tubes, one for "Water" and one for "Hexane."

Add 2 mL of distilled water to the "Water" test tube and 2 mL of hexane to the "Hexane" test

tube.

Carefully add 0.1 mL of 5-Ethylnonan-5-ol to each test tube.
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Vortex each test tube for 30 seconds.

Allow the mixtures to stand for 1 minute and observe.

Record whether the 5-Ethylnonan-5-ol is soluble (forms a single clear phase), partially

soluble (cloudy or forms an emulsion), or insoluble (forms two distinct layers).

8.2. Protocol for a Dehydration Reaction of 5-Ethylnonan-5-ol (Example)

Objective: To demonstrate a typical reaction of a tertiary alcohol, such as acid-catalyzed

dehydration to form an alkene.

Materials:

5-Ethylnonan-5-ol

Concentrated sulfuric acid (H₂SO₄)

Distillation apparatus

Heating mantle

Round bottom flask

Condenser

Receiving flask

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Procedure:

Reaction Setup: Assemble a distillation apparatus. Place 10 g of 5-Ethylnonan-5-ol into a

100 mL round bottom flask.

Acid Addition: While cooling the flask in an ice bath, slowly add 5 mL of concentrated sulfuric

acid with swirling.
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Dehydration: Heat the mixture gently using a heating mantle. The alkene product will distill

over. Collect the distillate in a receiving flask cooled in an ice bath.

Workup: Wash the distillate with an equal volume of saturated sodium bicarbonate solution in

a separatory funnel to neutralize any remaining acid.

Drying: Separate the organic layer and dry it over anhydrous sodium sulfate.

Purification: The crude alkene can be further purified by fractional distillation.

Note: This is a general procedure and should be adapted and optimized based on the specific

reaction conditions and safety considerations. Tertiary alcohols typically undergo dehydration

reactions under acidic conditions.[4]
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Caption: Workflow for the safe handling of 5-Ethylnonan-5-ol.
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Spill Response Protocol for 5-Ethylnonan-5-ol
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Caption: Protocol for responding to a spill of 5-Ethylnonan-5-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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